Cas no 1445765-18-3 ((2-Cyano-2-{[4-(2-methoxyethoxy)phenyl]methylidene}acetyl)urea)

• Product Name: (2-Cyano-2-{[4-(2-methoxyethoxy)phenyl]methylidene}acetyl)urea
• CAS No: 1445765-18-3
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 5917406
• PubChem ID: 100072430
• Update Time: 2025-07-15

(2-Cyano-2-{[4-(2-methoxyethoxy)phenyl]methylidene}acetyl)urea Chemical and Physical Properties

Names and Identifiers

• 1445765-18-3
• (2-cyano-2-{[4-(2-methoxyethoxy)phenyl]methylidene}acetyl)urea
• Z1148802894
• EN300-26577206
• (E)-N-Carbamoyl-2-cyano-3-[4-(2-methoxyethoxy)phenyl]prop-2-enamide
• (2-Cyano-2-{[4-(2-methoxyethoxy)phenyl]methylidene}acetyl)urea

• Inchi： 1S/C14H15N3O4/c1-20-6-7-21-12-4-2-10(3-5-12)8-11(9-15)13(18)17-14(16)19/h2-5,8H,6-7H2,1H3,(H3,16,17,18,19)/b11-8+
• InChI Key： PLXXGFKSKMIRFE-DHZHZOJOSA-N
• SMILES： O(CCOC)C1C=CC(/C=C(\C#N)/C(NC(N)=O)=O)=CC=1

Computed Properties

• Exact Mass: 289.10625597g/mol
• Monoisotopic Mass: 289.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 114Ų

Additional information on (2-Cyano-2-{[4-(2-methoxyethoxy)phenyl]methylidene}acetyl)urea

Comprehensive Overview of (2-Cyano-2-{[4-(2-methoxyethoxy)phenyl]methylidene}acetyl)urea (CAS No. 1445765-18-3)

The compound (2-Cyano-2-{[4-(2-methoxyethoxy)phenyl]methylidene}acetyl)urea, identified by its CAS No. 1445765-18-3, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group and a methoxyethoxy phenyl moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key structural features of (2-Cyano-2-{[4-(2-methoxyethoxy)phenyl]methylidene}acetyl)urea is its urea backbone, which is known for its versatility in drug design. The presence of the cyano group enhances its reactivity, enabling it to participate in various chemical transformations. Researchers are particularly intrigued by its potential as a building block for synthesizing more complex molecules, especially in the development of small-molecule inhibitors and enzyme modulators.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and agrochemical innovation. CAS No. 1445765-18-3 aligns with this trend, as its unique properties make it a candidate for targeted drug delivery systems and sustainable crop protection solutions. Its methoxyethoxy phenyl group, for instance, could improve solubility and bioavailability, addressing a common challenge in formulation science.

The compound's relevance extends to computational chemistry and molecular modeling, where researchers leverage its structure to predict interactions with biological targets. This approach is increasingly popular in virtual screening and AI-driven drug discovery, topics frequently searched by professionals in the field. By understanding the electrophilic and nucleophilic sites of (2-Cyano-2-{[4-(2-methoxyethoxy)phenyl]methylidene}acetyl)urea, scientists can design more efficient lead compounds.

Another area of interest is the compound's potential role in green chemistry. With growing emphasis on environmentally friendly synthesis, researchers are exploring how CAS No. 1445765-18-3 can be incorporated into catalyzed reactions or biodegradable formulations. This aligns with global initiatives to reduce chemical waste and promote sustainable industrial practices.

For those seeking technical data or safety profiles of (2-Cyano-2-{[4-(2-methoxyethoxy)phenyl]methylidene}acetyl)urea, it's essential to consult reliable sources like patent databases or peer-reviewed journals. While the compound is not classified as hazardous, standard laboratory precautions should always be followed. Its storage conditions and handling guidelines are critical for maintaining stability and ensuring reproducible results in experiments.

In summary, (2-Cyano-2-{[4-(2-methoxyethoxy)phenyl]methylidene}acetyl)urea (CAS No. 1445765-18-3) represents a promising avenue for research in medicinal chemistry, agrochemicals, and material science. Its structural complexity and functional groups offer numerous opportunities for innovation, making it a valuable subject for both academic and industrial investigations. As the scientific community continues to explore its applications, this compound is likely to gain further attention in the years to come.